![molecular formula C24H23FN2O4S B2749266 2-(2-fluorophenoxy)-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide CAS No. 1005293-73-1](/img/structure/B2749266.png)
2-(2-fluorophenoxy)-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
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Description
2-(2-fluorophenoxy)-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a useful research compound. Its molecular formula is C24H23FN2O4S and its molecular weight is 454.52. The purity is usually 95%.
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Scientific Research Applications
Structural and Binding Characteristics
One study investigates the structural aspects of amide-containing isoquinoline derivatives, highlighting their ability to form gels and crystalline solids upon treatment with different acids. This research demonstrates the potential utility of similar compounds in forming host-guest complexes with enhanced fluorescence emission, suggesting applications in materials science and sensor technology (Karmakar, Sarma, & Baruah, 2007).
Fluorescence and Sensing Applications
Another study introduces a fluorescent sensor based on an 8-aminoquinoline and 8-hydroxyquinoline platform. This sensor shows high selectivity and sensitivity to Cd(2+) ions in ethanol, distinguishing Cd(2+) from Zn(2+) via different sensing mechanisms. This research indicates potential applications of related compounds in environmental monitoring and analytical chemistry (Zhou et al., 2012).
Antimalarial and Antitumor Agents
Research into pyrrolo[3,2-f]quinazoline-1,3-diamine derivatives, closely related to the structure of interest, shows potent antimalarial activities. These compounds were evaluated for their therapeutic index against Plasmodium species, demonstrating their potential as antimalarial agents (Guan et al., 2005). Additionally, new quinolin-4-one derivatives have been identified as potent antitumor agents, suggesting that compounds with similar structures could be explored for their anticancer properties (Chou et al., 2010).
Synthesis and Chemical Properties
There's also interest in the synthesis and chemical properties of quinoline derivatives, including methods for introducing fluorine or other substituents to enhance biological activity or solubility for potential drug development. This indicates the utility of such compounds in medicinal chemistry for the design of new therapeutic agents (Kidwai, Sapra, & Bhushan, 1999).
Properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23FN2O4S/c1-17-8-11-20(12-9-17)32(29,30)27-14-4-5-18-15-19(10-13-22(18)27)26-24(28)16-31-23-7-3-2-6-21(23)25/h2-3,6-13,15H,4-5,14,16H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEEYJKQKZWDGFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NC(=O)COC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.